2-(Sulfamoyloxy)benzoic acid

• CAS No.: 115438-18-1
• Molecular Formula: C7H7NO5S
• Molecular Weight: 217.20 g/mol
• IUPAC Name: 2-sulfamoyloxybenzoic acid
• InChI: InChI=1S/C7H7NO5S/c8-14(11,12)13-6-4-2-1-3-5(6)7(9)10/h1-4H,(H,9,10)(H2,8,11,12)
• InChI Key: QTSWEUQHTHVJLT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)O)OS(=O)(=O)N

Description

2-(Sulfamoyloxy)benzoic acid is a useful research compound. Its molecular formula is C7H7NO5S and its molecular weight is 217.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 2-[[(phenylmethyl)aminosulfonyl]oxy]benzoic acid (phenylmethyl)ester sodium salt (35.3 g, 0.076 mole) in methanol (500 ml) was added 6.2 ml of concentrated hydrochloric acid and 2 g of 5% palladium on carbon catalyst wetted with methanol (50 ml). The mixture was hydrogenated for 4 hr and filtered. The filtrate was concentrated to an oil and resuspended in THF. The solids were removed by filtration and the filtrate concentrated. The residue was triturated with 1,1,1-trichloroethane, giving 8.82 g of light purple solid. The solid was dissolved in THF, treated with activated charcoal, filtered, and concentrated again. The residue was recrystallized from 1,1,1-trichloroethane to give 6.5 g of white solid, mp 139°-140° C.